4-(3-Chloropyridin-2-yl)-4-fluorocyclohexanone

• Molecular Formula: C11H11ClFNO
• Molecular Weight: 227.66 g/mol
• IUPAC Name: 4-(3-chloropyridin-2-yl)-4-fluorocyclohexan-1-one
• InChI: InChI=1S/C11H11ClFNO/c12-9-2-1-7-14-10(9)11(13)5-3-8(15)4-6-11/h1-2,7H,3-6H2
• InChI Key: YEVSDAOZVHBGDV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(C2=C(C=CC=N2)Cl)F

Description

4-(3-Chloropyridin-2-yl)-4-fluorocyclohexanone is a useful research compound. Its molecular formula is C11H11ClFNO and its molecular weight is 227.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the product of Example 1B (3.0 g, 11.04 mmol) in dioxane (50 mL) was added 3M HCl (50 mL). The reaction mixture was stirred overnight at ambient temperature, quenched with 3M NaOH (50 mL) and extracted with ethyl acetate. The organic layer was separated and concentrated. The resulting residue was chromatographed on silica gel eluting with 0%-30% ethyl acetate-hexane to obtain 95% pure desired product (2.6 g, 103%) as a white solid. 1H NMR (300 MHz, DMSO-d6) δ PPM 2.29-2.37 (M, 2H), 2.54-2.75 (M, 6H), 7.48 (DDD, J=8.14, 4.75, 1.02 HZ, 1H), 8.01 (DD, J=8.14, 1.70 HZ, 1H), 8.54 (D, J=4.75 HZ, 1H). MS (DCI) M/Z 228.01 (M+H)+.